1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-ethylphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-ethylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C26H28N4O2/c1-3-18-6-5-7-21(14-18)29-26(31)19-10-12-30(13-11-19)25-20(16-27)17-28-24-9-8-22(32-4-2)15-23(24)25/h5-9,14-15,17,19H,3-4,10-13H2,1-2H3,(H,29,31)
• InChI Key: ZCNKWAJRDCMRLQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)C2CCN(CC2)C3=C4C=C(C=CC4=NC=C3C#N)OCC
• Molecular Formula: C26H28N4O2
• Molecular Weight: 428.5 g/mol

Description

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-ethylphenyl)piperidine-4-carboxamide, also known as CEPCA, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Antimicrobial Activity

Research on fluoroquinolone-based 4-thiazolidinones, which share structural motifs with the specified compound, demonstrates significant antimicrobial properties. These compounds, synthesized from related quinoline carboxylic acids, show promising antibacterial and antifungal activities, highlighting their potential in developing new antimicrobial agents (Patel & Patel, 2010).

Insecticidal Applications

Pyridine derivatives, closely related to quinolines, have been synthesized and tested for insecticidal activity against specific pests, such as the cowpea aphid. These studies suggest that certain pyridine derivatives can exhibit significant aphidicidal activities, potentially leading to new agricultural chemical tools (Bakhite et al., 2014).

Molecular Docking and Biological Evaluation

A study on polyhydroquinoline derivatives, incorporating elements similar to those in the query compound, explored their synthesis, characterization, and biological evaluation. The research included in silico molecular docking to predict interactions with biological targets and in vitro testing for antibacterial, antitubercular, and antimalarial activities. This approach is indicative of the compound's potential utility in drug discovery and design (Sapariya et al., 2017).

Antihelminthic and Insecticidal Activity

The synthesis and testing of isoquinolin-1 ethanoic acid amides for antihelminthic and insecticidal activities provide insights into the utility of such compounds in addressing parasitic and pest issues. The study indicates that amides featuring cyclic amine fragments, including piperidine, exhibit higher activity levels, suggesting potential applications in developing new antiparasitic agents (Surikova et al., 2017).